5-(Ethoxycarbonyl)-3,6-dimethylpyrazine-2-carboxylic acid

• IUPAC Name: 5-ethoxycarbonyl-3,6-dimethylpyrazine-2-carboxylic acid
• InChI: InChI=1S/C10H12N2O4/c1-4-16-10(15)8-6(3)11-7(9(13)14)5(2)12-8/h4H2,1-3H3,(H,13,14)
• InChI Key: ZZELAMRQJLNDOR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=C(N=C1C)C(=O)O)C
• Molecular Formula: C10H12N2O4
• Molecular Weight: 224.21 g/mol

Description

5-(Ethoxycarbonyl)-3,6-dimethylpyrazine-2-carboxylic acid (ECDPCA) is an organic compound belonging to the pyrazine class of heterocyclic compounds. It is a colorless solid that is soluble in nonpolar organic solvents. ECDPCA is a common intermediate in the synthesis of many organic compounds, such as pharmaceuticals and pesticides, and has been studied for its potential applications in a variety of fields.

Scientific Research Applications

Sustainable Polymer and Material Production

5-(Ethoxycarbonyl)-3,6-dimethylpyrazine-2-carboxylic acid, as a derivative of 5-Hydroxymethylfurfural (HMF), is significant in the synthesis of furan-based polymers and materials. HMF and its derivatives, including furandicarboxylic acid, dimethylfuran, and ethoxymethylfurfural, are explored for their potential to replace non-renewable hydrocarbons in the chemical industry. These compounds are derived from plant biomass and are key to developing sustainable polymers, functional materials, and fuels. The versatility of these derivatives enables their application in a wide range of products, including monomers for polymer production, porous carbon materials, engine fuels, solvents, and various chemicals (Chernyshev, Kravchenko, & Ananikov, 2017).

Drug Synthesis and Pharmaceutical Applications

The role of this compound extends into pharmaceuticals, where its derivatives serve as precursors in drug synthesis. Levulinic acid (LEV), closely related to the discussed compound, showcases the potential of carboxylic acid derivatives in medicine. LEV's derivatives are utilized in synthesizing drugs, modifying chemical reagents, acting as linkers in pharmaceutical intermediates, and simplifying the synthesis of medicinally active functional groups. This demonstrates the compound's importance in reducing drug synthesis costs and enhancing cleaner reaction processes. The application spans cancer treatment, medical materials, and other medical fields, highlighting its versatile utility in pharmaceuticals (Zhang et al., 2021).